![molecular formula C16H22N2OS B4303196 N-(4-acetylphenyl)-2-ethylpiperidine-1-carbothioamide](/img/structure/B4303196.png)
N-(4-acetylphenyl)-2-ethylpiperidine-1-carbothioamide
Overview
Description
N-(4-acetylphenyl)-2-ethylpiperidine-1-carbothioamide, commonly known as AEPT or NAEPT, is a synthetic compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential pharmacological activities and has shown promising results in various scientific research applications.
Mechanism of Action
AEPT is believed to exert its pharmacological effects by modulating the activity of various neurotransmitters in the brain, including gamma-aminobutyric acid (GABA) and dopamine. It has been shown to enhance GABAergic neurotransmission and to inhibit dopamine reuptake, which may contribute to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
AEPT has been shown to have a variety of biochemical and physiological effects, including reducing oxidative stress, increasing antioxidant activity, and modulating the immune system. It has also been shown to have analgesic effects, possibly through its modulation of the opioid system.
Advantages and Limitations for Lab Experiments
AEPT has several advantages for use in lab experiments, including its high stability, solubility, and ease of synthesis. However, its potential toxicity and limited availability may pose limitations for its use in certain experiments.
Future Directions
There are several potential future directions for research on AEPT, including further investigation of its pharmacological activities and potential therapeutic applications. It may also be valuable to explore its potential as a lead compound for the development of new drugs with similar pharmacological profiles. Additionally, research on the potential toxicity and safety of AEPT is needed to fully understand its potential as a therapeutic agent.
Scientific Research Applications
AEPT has been studied for its potential pharmacological activities, including its anticonvulsant, analgesic, and anti-inflammatory effects. It has also been investigated for its potential as a neuroprotective agent and as a treatment for Parkinson's disease.
properties
IUPAC Name |
N-(4-acetylphenyl)-2-ethylpiperidine-1-carbothioamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2OS/c1-3-15-6-4-5-11-18(15)16(20)17-14-9-7-13(8-10-14)12(2)19/h7-10,15H,3-6,11H2,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHJUDOCHINHUTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=S)NC2=CC=C(C=C2)C(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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